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Compound of Interest

Compound Name: 5-Bromo-6-nitro-1,3-benzodioxole

Cat. No.: B1270917 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for an official Safety Data Sheet

(SDS). Users must obtain a formal SDS from the manufacturer or supplier before handling this

chemical. All laboratory work should be conducted by trained professionals in a well-ventilated

area with appropriate personal protective equipment.

Introduction
5-Bromo-6-nitro-1,3-benzodioxole (CAS No: 7748-58-5) is a benzodioxole derivative utilized

as a key intermediate in organic synthesis.[1] Its chemical structure, featuring both a bromo

and a nitro functional group on the benzodioxole core, makes it a versatile building block for the

synthesis of more complex molecules, particularly in the development of pharmaceuticals and

specialty chemicals.[1][2] This document provides a summary of its known properties, safety

considerations, and a general protocol for its application in synthetic chemistry.

Physicochemical and Safety Data
The following tables summarize the available physicochemical properties and safety

information for 5-Bromo-6-nitro-1,3-benzodioxole.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₇H₄BrNO₄ [1][3]

Molecular Weight 246.02 g/mol [1][3]

CAS Number 7748-58-5 [1][3]

Appearance Yellow powder [1]

Melting Point 89 °C [3]

Boiling Point 292 °C at 760 mmHg [3]

Flash Point 130.4 °C [3]

Density 1.912 g/cm³ [3]

Refractive Index 1.645 [3]

Table 2: Hazard and Safety Information
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Hazard Information Precautionary Measures

Hazard Class: Irritant (Xi)[3]

General Handling: Avoid contact with skin, eyes,

and clothing. Do not breathe dust. Use only in a

well-ventilated area. Wash hands thoroughly

after handling.[4][5][6]

Risk Phrases: R36/37/38 (Irritating to eyes,

respiratory system and skin)[3]

Personal Protective Equipment (PPE): Wear

protective gloves, clothing, and eye/face

protection.[4][5]

Safety Phrases: S26 (In case of contact with

eyes, rinse immediately with plenty of water and

seek medical advice), S36/37/39 (Wear suitable

protective clothing, gloves and eye/face

protection)[3]

First Aid (Eyes): Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][5]

First Aid (Skin): Wash with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[5]

First Aid (Ingestion): Rinse mouth. Call a

POISON CENTER or doctor/physician if you

feel unwell.[5]

First Aid (Inhalation): Remove person to fresh

air and keep comfortable for breathing.[6]

Applications in Research and Drug Development
5-Bromo-6-nitro-1,3-benzodioxole is primarily used as a drug intermediate for the synthesis

of various active compounds.[7] Its utility in research settings includes the study of chemical

reactions involving its nitro and bromo functional groups, which aids in understanding reaction

mechanisms and developing new synthetic pathways.[1] It can also serve as an intermediate in

the production of dyes and other specialty chemicals.[1]

The benzodioxole moiety is present in a number of biologically active compounds, and this

bromo-nitro derivative provides a scaffold for further chemical modifications, such as cross-
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coupling reactions or nucleophilic substitutions, to generate novel molecules with potential

therapeutic applications.

General Experimental Protocol: Use as a Synthetic
Intermediate
The following protocol outlines a general workflow for using 5-Bromo-6-nitro-1,3-
benzodioxole in a Suzuki-Miyaura cross-coupling reaction, a common method for forming

carbon-carbon bonds.

Reaction: Suzuki-Miyaura Coupling of 5-Bromo-6-nitro-1,3-benzodioxole with an Arylboronic

Acid.

Materials:

5-Bromo-6-nitro-1,3-benzodioxole

Arylboronic acid

Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

Ligand (e.g., PPh₃)

Base (e.g., K₂CO₃)

Anhydrous solvent (e.g., dioxane)

Argon or Nitrogen gas

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: To a dry, two-necked round-bottom flask equipped with a condenser and a

magnetic stir bar, add 5-Bromo-6-nitro-1,3-benzodioxole (1.0 equivalent) and the base

(e.g., K₂CO₃, 1.1 equivalents).

Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 15 minutes.
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Solvent and Reagents: Add the anhydrous solvent (e.g., dioxane) via syringe. Stir the

mixture for 15 minutes.

Addition of Boronic Acid and Catalyst: Add the arylboronic acid (2.5 equivalents), the

palladium catalyst (e.g., PdCl₂(PPh₃)₂, 5.0 mol%), and the ligand (e.g., PPh₃, 10.0 mol%) to

the reaction mixture.

Reaction: Heat the mixture to reflux under the inert atmosphere. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography.

The following diagram illustrates the general workflow for this synthetic application.
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Reaction Setup

Reaction

Work-up and Purification

Combine 5-Bromo-6-nitro-1,3-benzodioxole and Base in Flask

Purge with Inert Gas (Ar/N2)

Add Anhydrous Solvent

Add Arylboronic Acid, Palladium Catalyst, and Ligand

Heat to Reflux and Monitor by TLC

Cool, Quench with Water, and Extract with Organic Solvent

Wash, Dry, and Concentrate Organic Layers

Purify by Column Chromatography

I

Characterize Final Product

Click to download full resolution via product page

General workflow for a Suzuki-Miyaura coupling reaction.
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Mandatory Visualization: Logical Relationship of
Safety and Handling
The following diagram outlines the logical steps and considerations for the safe handling and

use of 5-Bromo-6-nitro-1,3-benzodioxole in a research setting.
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Pre-Experiment Planning

Chemical Handling

Emergency Procedures

Obtain and Review Official SDS from Supplier

Conduct Hazard Assessment for the Specific Experiment

Identify and Prepare Appropriate PPE (Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area (Fume Hood)

Weigh and Transfer Chemical Carefully to Avoid Dust

Keep Container Tightly Closed When Not in Use

Know Location of Eyewash Station and Safety Shower

In Case of Exposure, Follow First-Aid Measures in SDS Properly Manage Spills and Waste According to Regulations

Click to download full resolution via product page

Safe handling workflow for chemical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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